Cas no 887347-57-1 (N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 887347-57-1
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 5439512
• Update Time: 2025-10-22

N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[1-(4-ethylphenyl)tetrazol-5-yl]sulfanylpropanamide
• N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C20H23N5O2S/c1-4-15-6-10-17(11-7-15)25-20(22-23-24-25)28-14(3)19(26)21-16-8-12-18(13-9-16)27-5-2/h6-14H,4-5H2,1-3H3,(H,21,26)
• InChI Key： BDDJZLNJHNJRRQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)C(SC1N(C2=CC=C(CC)C=C2)N=NN=1)C

Additional information on N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

Introduction to N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide and Its Significance in Modern Chemical Biology

N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-57-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate heterocyclic scaffolds, which are widely recognized for their role in drug discovery and development. The presence of both 4-ethoxyphenyl and 4-ethylphenyl substituents, along with a tetrazole ring linked via a sulfanyl group, contributes to its complex molecular architecture and may influence its interactions with biological targets.

The compound's structure is characterized by a propanamide moiety that serves as a key pharmacophore. The tetrazole ring is particularly noteworthy, as it is a common component in many bioactive molecules and has been extensively studied for its potential antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group connecting the tetrazole ring to the propanamide moiety introduces additional functionality that may enhance binding affinity or modulate metabolic stability. This structural complexity makes N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate the activity of enzymes and receptors involved in various disease pathways. The N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide molecule presents an intriguing opportunity for such studies due to its unique combination of functional groups. The ethoxy and ethyl substituents on the aromatic rings may influence the compound's solubility and pharmacokinetic properties, while the tetrazole ring offers a versatile scaffold for further derivatization.

The sulfanyl group in this compound is particularly interesting from a chemical biology perspective. Sulfanyl-containing derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory effects and modulation of enzyme activity. The incorporation of this group into the molecular framework of N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide may contribute to its potential therapeutic applications by enhancing its ability to interact with biological targets.

The synthesis of N-(4-ethoxyphenyl)-2-{1-(4-ethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide involves multiple steps and requires careful optimization to ensure high yield and purity. The introduction of the tetrazole ring is a critical step in the synthesis process and often requires specialized conditions to achieve the desired product. Additionally, the attachment of the sulfanyl group necessitates careful consideration of reaction conditions to avoid unwanted side products.

Evaluation of the biological activity of N-(4-ethoxyphenyl-2-{1-(4 ethyl phen yl - 1 H - 1 , 2 , 3 , 4 - t e t r az ol - 5 - y l s u l f an y l } p ro p an am ide ) has revealed promising results in preliminary assays. The compound has demonstrated potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings are consistent with the structural features of the molecule and suggest that it may have therapeutic applications in conditions such as arthritis or other inflammatory diseases.

The pharmacokinetic properties of N-(4 ethoxy phen yl - 2 - { 1 - ( 4 eth yl phen yl ) - 1 H - 1 , 2 , 3 , 4 - t e t r az ol - 5 - y l s u l f an y l } p ro p an am ide ) are also being actively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a drug candidate. Preliminary studies have indicated that the compound exhibits reasonable solubility in water and organic solvents, which is favorable for formulation development.

The role of computational chemistry in the study of N-(88734757 b >) - { [ ( CH₃)₂CHCH₂N(=O)C(=O) ] [ ( CH₃CH₂CH₂ ) ] } [ C₁₀H₁₁NS₄ ] has been increasingly recognized as a valuable tool for predicting biological activity and optimizing molecular design. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. These insights can guide further modifications to improve potency and selectivity.

In conclusion,N -( 88734757 ) - { [ ( CH₃)₂CHCH₂N(=O)C(=O) ] [ ( CH₃CH₂CH₂ ) ] } [ C₁₀H₁₁NS₄ ] represents an exciting avenue for research in chemical biology with significant potential for therapeutic applications . Its unique structural features make it a compelling candidate for further investigation ,and ongoing studies continue to elucidate its mechanisms of action . As our understanding grows ,this compound holds promise for contributing to advancements in drug discovery and development .